Cas no 37131-89-8 (2,4-Dichloropyrimidine-5-carboxylic acid)

• Product Name: 2,4-Dichloropyrimidine-5-carboxylic acid
• CAS No: 37131-89-8
• MF: C₅H₂Cl₂N₂O₂
• MW: 192.987578868866
• MDL: MFCD09999133
• CID: 54674
• PubChem ID: 329766367
• Update Time: 2025-05-19

2,4-Dichloropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-pyrimidinecarboxylic acid
• 2,4-Dichloropyrimidine-5-carboxylic acid
• 2,4-Dichloro-pyrimidine-5-carboxylic acid
• 2,4-Dichloro-5-pyrimidinecarboxylicacid
• 5-Pyrimidinecarboxylic acid, 2,4-dichloro-
• IVIHUCXXDVVSBH-UHFFFAOYSA-N
• TRA0082535
• AB55826
• 2,4-Dichloroprimidine-5-carboxylic acid
• 2,4,-Dichloro-5-pyrimidinecarbo
• SCHEMBL721758
• 2,4-Dichloropyrimidine-5-carboxylic acid, 97%
• MFCD09999133
• CS-W003719
• A6382
• 37131-89-8
• J-507141
• DTXSID00620484
• FT-0647939
• AM20090596
• EN300-51206
• 2,4-Dichloropyrimidine-5-carboxylicacid
• AC-3073
• DS-10549
• AKOS005259028
• DB-011933

• MDL： MFCD09999133
• Inchi： 1S/C5H2Cl2N2O2/c6-3-2(4(10)11)1-8-5(7)9-3/h1H,(H,10,11)
• InChI Key： IVIHUCXXDVVSBH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C(N=1)Cl

Computed Properties

• Exact Mass: 191.94900
• Monoisotopic Mass: 191.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.718
• Melting Point: 90-97 °C
• Boiling Point: 368.4°C at 760 mmHg
• Flash Point: 368.384 °C at 760 mmHg
• Refractive Index: 1.614
• PSA: 63.08000
• LogP: 1.48160

2,4-Dichloropyrimidine-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,4-Dichloropyrimidine-5-carboxylic acid

Research Brief on 2,4-Dichloropyrimidine-5-carboxylic acid (CAS: 37131-89-8): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

2,4-Dichloropyrimidine-5-carboxylic acid (CAS: 37131-89-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance as a versatile building block for the construction of heterocyclic compounds, which are central to drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

One of the most notable recent developments involves the use of 2,4-Dichloropyrimidine-5-carboxylic acid in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound to develop novel inhibitors with improved selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of pyrimidine-based inhibitors targeting EGFR and VEGFR2, showing promising results in preclinical models of non-small cell lung cancer.

In addition to its role in kinase inhibitor development, 2,4-Dichloropyrimidine-5-carboxylic acid has been employed in the synthesis of antiviral agents. Recent research has explored its potential in creating nucleoside analogs with activity against RNA viruses, including SARS-CoV-2. The compound's ability to serve as a scaffold for modifications at the 2, 4, and 5 positions makes it particularly valuable for structure-activity relationship studies in antiviral drug discovery.

From a synthetic chemistry perspective, new methodologies have been developed to improve the efficiency of reactions involving 2,4-Dichloropyrimidine-5-carboxylic acid. A 2024 report in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables selective functionalization at the 4-position while preserving the carboxylic acid group, significantly expanding the compound's utility in medicinal chemistry applications.

The compound's safety profile and pharmacokinetic properties have also been the subject of recent investigations. While 2,4-Dichloropyrimidine-5-carboxylic acid itself is primarily used as an intermediate, studies of its derivatives have provided valuable insights into structure-toxicity relationships that inform drug design strategies. Researchers have identified metabolic pathways and potential toxicity concerns associated with certain structural modifications, contributing to safer drug development practices.

Looking forward, the versatility of 2,4-Dichloropyrimidine-5-carboxylic acid continues to make it a valuable tool in chemical biology and pharmaceutical research. Ongoing studies are exploring its use in PROTAC (proteolysis targeting chimera) technology and as a component of targeted drug delivery systems. The compound's unique chemical properties and the growing understanding of its applications suggest it will remain an important building block in medicinal chemistry for years to come.